Cas no 650602-12-3 (L-Glutamic acid, N-(2-methyl-1-oxohexyl)-)
650602-12-3 structure
Product Name:L-Glutamic acid, N-(2-methyl-1-oxohexyl)-
CAS No:650602-12-3
MF:C12H21NO5
MW:259.298844099045
CID:408924
PubChem ID:71377471
Update Time:2026-04-29
L-Glutamic acid, N-(2-methyl-1-oxohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamic acid, N-(2-methyl-1-oxohexyl)-
- (2S)-2-(2-methylhexanoylamino)pentanedioic acid
- 650602-12-3
- SCHEMBL15846663
- DTXSID70800110
- N-(2-Methylhexanoyl)-L-glutamic acid
-
- Inchi: InChI=1S/C12H21NO5/c1-3-4-5-8(2)11(16)13-9(12(17)18)6-7-10(14)15/h8-9H,3-7H2,1-2H3,(H,13,16)(H,14,15)(H,17,18)/t8?,9-/m0/s1
- InChI Key: PDTFGQPRQXEIDY-GKAPJAKFSA-N
- SMILES: CCCCC(C)C(=O)NC(CCC(=O)O)C(=O)O
Computed Properties
- Exact Mass: 259.14203
- Monoisotopic Mass: 259.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 103.7
L-Glutamic acid, N-(2-methyl-1-oxohexyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
650602-12-3 (L-Glutamic acid, N-(2-methyl-1-oxohexyl)-) Related Products
- 99-15-0(Acetylleucine)
- 3077-46-1((2S,3S)-2-Acetamido-3-methylpentanoic acid)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 35305-74-9(N-Acetyl-L-glutamine)
- 52315-75-0(N-Lauroyl-L-lysine)
- 19764-30-8(N-Acetyl-R-leucine)
- 3067-19-4(N-Acetyl-DL-Valine)
- 2490-97-3(Aceglutamide)
- 107020-80-4(2-Acetamido-2-cyclohexylacetic acid)
- 96-81-1(N-Acetyl-L-valine)
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